3,5-Dichloro-2-methoxyisonicotinonitrile
Overview
Description
Scientific Research Applications
Synthesis and Chemical Applications
3,5-Dichloro-2-methoxyisonicotinonitrile has been explored in various chemical synthesis processes. For instance, it has been used in the synthesis of dichloroisoeverninic acid, a food additive and a constituent of orthosomycin antibiotics like avilamycin, curamycin, and everninomycin (Dornhagen & Scharf, 1985). Additionally, its transformation into amides by Rhodococcus species, as part of the biotransformation of benzonitrile herbicides, highlights its role in environmental biotechnology (Veselá et al., 2012).
Medical and Pharmacological Research
The compound's derivatives have been studied for their potential medical applications. For example, 3,5-dichloroaniline, a related compound, has been investigated for its capacity to induce methemoglobin formation, which is crucial in understanding its toxicological profile (Valentovic et al., 1997).
Materials Science and Engineering
In materials science, 3,5-dichloro-2-methoxyisonicotinonitrile and its derivatives have found applications too. For instance, they have been used in the synthesis of new 3,3′-Dichloro-5,5′-bipyrazoles and related nickel complexes, which are relevant in the field of polymer chemistry and materials engineering (Murakami & Yamamoto, 1999).
Analytical Chemistry
The compound has also been utilized in developing analytical chemistry methods, such as in the enzymatic uric acid assay where it is part of a chromogenic system for measuring hydrogen peroxide (Fossati & Prencipe, 2010).
Environmental Science
In environmental science, its derivatives have been studied for their role in corrosion control and bioremediation. For example, research on the corrosion control of mild steel using derivatives of 3,5-dichloro-2-methoxyisonicotinonitrile in hydrochloric acid medium demonstrates its potential use in corrosion prevention (Bentiss et al., 2009). Additionally, its role in the sequential reductive dehalogenation of chloroanilines by microorganisms offers insights into bioremediation techniques for environmental clean-up (Kuhn & Suflita, 1989).
Safety And Hazards
The safety data sheet for 3,5-Dichloro-2-methoxyisonicotinonitrile indicates that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center or doctor if you feel unwell .
properties
IUPAC Name |
3,5-dichloro-2-methoxypyridine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2O/c1-12-7-6(9)4(2-10)5(8)3-11-7/h3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNMJPGZYWAKIGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1Cl)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20678881 |
Source
|
| Record name | 3,5-Dichloro-2-methoxypyridine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20678881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloro-2-methoxyisonicotinonitrile | |
CAS RN |
1221791-88-3 |
Source
|
| Record name | 3,5-Dichloro-2-methoxypyridine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20678881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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